Coinage metals (Cu, Ag and Au) in the synthesis of natural products
RSC Advances Pub Date: 2013-11-21 DOI: 10.1039/C3RA44336A
Abstract
The chemistry of natural products has emerged as an extremely important area of contemporary research owing to their profound biological activities, complex molecular architecture with challenging stereochemistry and potential for use as medicine. Searches for efficient synthetic procedures for natural products, drugs, and materials with economical and ecological advantages are important areas of current research interest. This article describes the isolation, bioactivity and synthesis of several natural products and drugs by employing coinage metal-catalyzed/mediated reaction/strategy either in a sequential or a domino fashion. We have made an attempt to summarize the progress made in the area from 2008 onwards.
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